Cas no 1287050-75-2 (6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide)

• Product Name: 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide
• CAS No: 1287050-75-2
• MF: C₁₄H₁₄Cl₂N₂O₃S
• MW: 361.243560314178
• CID: 5681867
• PubChem ID: 26942499
• Update Time: 2025-06-08

6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide
• Z45482183
• 1287050-75-2
• EN300-26586392
• AKOS016870002

• Inchi： 1S/C14H14Cl2N2O3S/c1-18(8-9-21-12-4-2-11(15)3-5-12)22(19,20)13-6-7-14(16)17-10-13/h2-7,10H,8-9H2,1H3
• InChI Key： PKFZPGXPVTWCMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C)CCOC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 360.0102189g/mol
• Monoisotopic Mass: 360.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide

6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1287050-75-2): An Overview

6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1287050-75-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chloro group at the 6-position, a sulfonamide group at the 3-position, and an N-methyl-N-[2-(4-chlorophenoxy)ethyl] substituent. This unique structural arrangement confers the compound with specific properties that make it an interesting candidate for various research studies.

Recent studies have highlighted the potential of 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide has also shown promise in neurodegenerative disease research. A study in the journal Neuropharmacology reported that this compound can protect neuronal cells from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

In the context of cancer research, 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide has been investigated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism involves the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The pharmacokinetic properties of 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide have also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development into drug formulations.

In terms of safety and toxicity, preclinical studies have indicated that 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide involves several steps, including the preparation of intermediates such as 6-chloropyridine-3-sulfonyl chloride and 2-(4-chlorophenoxy)ethanamine. These intermediates are then combined through a series of reactions to form the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 6-chloro-N-[2-(4-chlorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1287050-75-2) is a versatile compound with a range of potential applications in medicine. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.